Cas no 131598-62-4 (L-ISOLEUCINE)

• Product Name: L-ISOLEUCINE
• CAS No: 131598-62-4
• Molecular Formula: C₆H₁₃NO₂
• Molecular Weight: 131.17292
• CID: 91684
• PubChem ID: 72738027

L-ISOLEUCINE Properties

Names and Identifiers

• L-ISOLEUCINE
• ISOLEUCINE
• 131598-62-4
• 6-amino-5-ethylamino-1-methyluracil
• 2,4(1H,3H)-Pyrimidinedione, 6-amino-5-(ethylamino)-1-methyl-
• 6-amino-5-(ethylamino)-1-methyl-1,3-diazinane-2,4-dione

• InChIKey： AGPKZVBTJJNPAG-WHFBIAKZSA-N
• Inchi： InChI=1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5-/m0/s1
• SMILES： CC[C@@H]([C@@H](C(=O)O)N)C

Computed Properties

• Exact Mass: 186.11167570g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.11167570g/mol
• Heavy Atom Count: 13
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• LogP: 1.14470
• PSA: 63.32000
• Refractive Index: 1.462
• Boiling Point: 225.8°Cat760mmHg
• Flash Point: 90.3°C
• Density: 1.035

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita